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Tolclofos-Methyl Profile and Applications

The table below summarizes key information for the fungicide tolclofos-methyl, which is primarily used as

a seed treatment to control soil-borne and seed-borne diseases [1].

Property Description

Pesticide Type Organophosphate fungicide [1]

Mode of Action Non-systemic with contact action; shows protective & curative properties. Lipid

peroxidation inhibitor. FRAC Code: 14 [1]

Example Pests
Controlled

Seedling blight, Seed decay, Damping-off, Stem canker, Black scurf [1]

Example
Applications

Potatoes, Lettuce, Soybean, Corn, Cotton, Sorghum, Sugarbeet, Ornamentals

[1]

Physical State Colourless crystalline powder [1]

Water Solubility (at
20°C)

0.708 mg/L (Low) [1]
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Property Description

Log P 3.8 (High) [1]

Experimental Protocols for Fungicide Efficacy
Screening

For researchers designing comparative studies, high-throughput methodologies are crucial for evaluating

fungicide efficacy. The following protocols, validated on oomycete pathogens, can serve as a robust template

for testing fungicides like tolclofos-methyl [2].

Multiwell Plate Assays: These assays use liquid medium in 96-well plates and measure growth

inhibition via Optical Density (OD). The inoculum can be zoospores or mycelial fragments. This
method is highly reproducible and avoids biases from active zoospore swimming [2].

Amended Agar Medium (AAM) Assay: This traditional "gold standard" method involves growing the
pathogen on Petri plates with agar media amended with the fungicide. Mycelial growth inhibition is

measured by the colony diameter using mycelial plugs as the inoculum [2].

For reliable results, proper statistical analysis is critical. Depending on the data, options include [2]:

Non-linear regression to determine the effective concentration that inhibits 50% of growth (EC₅₀).
Generalized Linear Models (GLM) with a logit link for analyzing inhibition proportions.
Non-parametric statistics for data that does not meet normality assumptions, such as visually

assessed ordinal scores.

The workflow below illustrates how these elements come together in a screening process:
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Start Efficacy Screening

Prepare Fungicide Dilutions

Select Inoculum Source

Zoospores/Sporangia

  e.g., P. infestans

Mycelial Plugs/Fragments

  e.g., P. ultimum

Choose Assay Method

Multiwell Liquid Assay Amended Agar Assay

Measure Response

  High-throughput   Gold Standard

Optical Density (OD)

  Liquid culture

Colony Diameter

  Solid culture

Visual Assessment (0-5 scale)

  Mycelial growth

Statistical Analysis

Non-linear regression (EC₅₀) Generalized Linear Model (GLM) Non-parametric tests
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Non linear regression (EC₅₀) Generalized Linear Model (GLM) Non parametric tests

Report Efficacy Data

Click to download full resolution via product page

Research Context and Alternative Mechanisms

To frame your research, it is useful to understand that fungicides can have diverse modes of action. While

tolclofos-methyl is a lipid peroxidation inhibitor, other fungicides work by activating specific fungal

pathways. For example, the fungicide fludioxonil acts by inappropriately hyperactivating the High

Osmolarity Glycerol (HOG) mitogen-activated protein kinase (MAPK) pathway, which disrupts fungal

growth and infection structure development [3] [4]. This alternative mechanism could be a point of

comparison in your guide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b545544#tolclofos-methyl-versus-other-organophosphorus-

fungicides-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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